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Compound of Interest

Compound Name: Calcium 5'-inosinate

Cat. No.: B1497799 Get Quote

An in-depth guide to the molecular properties of anhydrous Calcium 5'-inosinate for

researchers, scientists, and professionals in drug development. This document provides the

molecular formula and a detailed calculation of the molecular weight of anhydrous Calcium 5'-
inosinate, presented in a clear, tabular format for ease of reference.

Introduction
Anhydrous Calcium 5'-inosinate is the calcium salt of inosinic acid, a nucleotide. It is primarily

utilized in the food industry as a flavor enhancer, often in synergy with monosodium glutamate

(MSG) to create the umami taste. Its role in research and development may extend to studies

of taste reception and nucleotide metabolism. Understanding its fundamental molecular

properties is the first step in any detailed scientific investigation.

Molecular Formula and Weight
The chemical composition and molecular weight of anhydrous Calcium 5'-inosinate are

fundamental parameters for any quantitative scientific work, including stoichiometry, solution

preparation, and analytical characterization.

Molecular Formula
The molecular formula for anhydrous Calcium 5'-inosinate is C10H11N4O8P.Ca.[1] This

formula indicates that each molecule is composed of 10 carbon atoms, 11 hydrogen atoms, 4

nitrogen atoms, 8 oxygen atoms, 1 phosphorus atom, and 1 calcium atom.
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Molecular Weight Calculation
The molecular weight is calculated by summing the atomic weights of each atom present in the

molecule. The standard atomic weights of the constituent elements are provided in the table

below, followed by the comprehensive calculation of the molecular weight of anhydrous

Calcium 5'-inosinate.

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 10 12.011 120.11

Hydrogen H 11 1.008 11.088

Nitrogen N 4 14.007 56.028

Oxygen O 8 15.999 127.992

Phosphorus P 1 30.974 30.974

Calcium Ca 1 40.078 40.078

Total 386.27

The calculated molecular weight of anhydrous Calcium 5'-inosinate is 386.27 g/mol .

Logical Composition of Anhydrous Calcium 5'-
inosinate
The following diagram illustrates the elemental composition of anhydrous Calcium 5'-
inosinate.

Elemental composition of anhydrous Calcium 5'-inosinate.

Disclaimer: This document is intended for informational purposes for a technical audience. The

information provided is based on publicly available data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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